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Compound of Interest

Compound Name: Chromium nicotinate

Cat. No.: B8234883

Get Quote

Executive Summary & Core Directive
Chromium nicotinate (Chromium polynicotinate; CAS: 64452-96-6) presents a unique

disposal challenge compared to simple inorganic chromium salts. While trivalent chromium

[Cr(III)] is significantly less toxic than hexavalent chromium [Cr(VI)], the nicotinate ligand

creates a stable organic complex that can interfere with standard precipitation protocols.

The Core Directive: Do not treat Chromium Nicotinate waste as "general inorganic trash" or

simple "acid/base waste." The organic nicotinate moiety acts as a chelating agent, potentially

keeping chromium in solution even at neutral pH. Therefore, disposal protocols must prioritize

containment over in-lab chemical treatment unless specific volume-reduction capabilities exist.

Regulatory Status:

RCRA Code:D007 (Chromium).

Note: While D007 is often associated with Cr(VI), the EPA regulates "Total Chromium." If the

waste extract contains ≥ 5.0 mg/L of chromium (via TCLP), it is hazardous. Given the

solubility of organic chromium complexes, assume all Cr-nicotinate waste is D007 unless

proven otherwise.
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Physical & Chemical Properties Relevant to Disposal[1]
[2]

Property Data Disposal Implication

CAS Number 64452-96-6
Unique identifier for waste

manifests.

Appearance Grey/Purple Powder
Dust generation hazard during

transfer.

Solubility
Insoluble in water; soluble in

dilute acid

Acidic waste streams will

mobilize the metal.

Stability High (Chelated Complex)

Resists simple hydrolysis;

requires aggressive digestion

for complete breakdown.

Flash Point N/A (Solid)
Not a D001 Ignitable waste

(unless in flammable solvent).

RCRA Limit 5.0 mg/L (TCLP)
High probability of failing TCLP

if disposed of in landfill.

Pre-Disposal Handling & Storage
Before final disposal, waste must be segregated to prevent the formation of more hazardous

byproducts (e.g., oxidation to Cr(VI)).

Segregation: Keep separate from Strong Oxidizers (e.g., permanganates, nitrates,

peroxides). Oxidizing agents can cleave the nicotinate ligand and potentially oxidize Cr(III) to

the carcinogenic Cr(VI) state.

Labeling: All containers must be labeled "Hazardous Waste - Chromium Compound (D007)."

Container Type: High-Density Polyethylene (HDPE) is preferred. Avoid metal containers

which may corrode if the waste stream becomes acidic.

Disposal Workflow: Decision Logic
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The following diagram outlines the decision process for disposing of Chromium Nicotinate
based on the physical state of the waste.
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Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of Chromium Nicotinate waste

streams.

Detailed Protocols
Protocol A: Solid Waste (Preferred)
Scope: Expired reagents, spill cleanup residues, and contaminated PPE.

Containment: Place material in a chemically compatible container (HDPE or glass).

Tagging: Attach a hazardous waste tag. List the chemical name explicitly ("Chromium
Nicotinate") rather than just "Chromium Waste" to aid incineration facilities in determining

BTU values.

Disposal Path: The preferred method is High-Temperature Incineration. The organic

nicotinate portion burns off, and the chromium is captured in the ash for stabilization.

Protocol B: Liquid Waste Treatment (Large Volume Only)
Scope: Aqueous waste streams containing >100 ppm Chromium Nicotinate. Warning: Only

perform this if you have pH meters, filtration apparatus, and EHS authorization.

Dissociation (The Critical Step):

Simple addition of base (NaOH) to Chromium Nicotinate may fail to precipitate the metal

because the nicotinate ligand holds the chromium in a soluble complex.

Action: Lower the pH to < 3.0 using Sulfuric Acid (

). Stir for 30 minutes. This helps protonate the nicotinate ligand, weakening its bond to the
chromium center.

Precipitation:

Slowly add 50% Sodium Hydroxide (NaOH) or Magnesium Oxide (MgO) slurry.

Target pH:8.0 – 8.5.
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Caution: Do not exceed pH 9.5. At high pH, amphoteric Chromium(III) hydroxide can re-

dissolve as the chromite ion

, rendering the treatment useless.

Flocculation & Filtration:

Add a flocculant (e.g., anionic polymer) if the precipitate is fine/colloidal.

Filter the solution. The solid sludge is Hazardous Waste (D007).

The filtrate (liquid) must be tested. If Total Cr < 5.0 mg/L (or local sewer limit), it may be

drain disposable. If not, the liquid must also be collected as hazardous waste.

Emergency Procedures
Accidental Spills:

PPE: Wear N95 respirator (if powder), goggles, and nitrile gloves.

Dry Spills: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet the

powder slightly with a water mist before scooping.

Wet Spills: Absorb with an inert material (vermiculite or sand). Do not use sawdust or organic

absorbents that could react with potential oxidizers in the vicinity.

Decontamination: Wipe the area with a mild detergent solution. Test the surface with

colorimetric chromium strips to ensure decontamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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